Cas no 1546780-36-2 (1-(2,6-Dimethylphenyl)ethane-1,2-diol)

• Product Name: 1-(2,6-Dimethylphenyl)ethane-1,2-diol
• CAS No: 1546780-36-2
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5793222
• PubChem ID: 19077739
• Update Time: 2025-10-21

1-(2,6-Dimethylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1546780-36-2
• AKOS021031859
• 1-(2,6-dimethylphenyl)ethane-1,2-diol
• EN300-1678605
• 1-(2,6-Dimethylphenyl)-1,2-ethanediol
• 1-(2,6-Dimethylphenyl)ethane-1,2-diol

• Inchi： 1S/C10H14O2/c1-7-4-3-5-8(2)10(7)9(12)6-11/h3-5,9,11-12H,6H2,1-2H3
• InChI Key： XZBSTGNRBMAQTK-UHFFFAOYSA-N
• SMILES： OC(CO)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.104±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 326.6±37.0 °C(Predicted)
• pka: 13.63±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 1-(2,6-Dimethylphenyl)ethane-1,2-diol

Introduction to 1-(2,6-Dimethylphenyl)ethane-1,2-diol (CAS No. 1546780-36-2)

1-(2,6-Dimethylphenyl)ethane-1,2-diol, with the CAS number 1546780-36-2, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique molecular structure, which includes a 2,6-dimethylphenyl group and a 1,2-diol moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-(2,6-Dimethylphenyl)ethane-1,2-diol is C₁₀H₁₄O₂, and its molecular weight is approximately 170.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and acetone. Its melting point is around 95-97°C, and it has a boiling point of approximately 280°C at standard atmospheric pressure.

In the context of organic synthesis, 1-(2,6-Dimethylphenyl)ethane-1,2-diol serves as a versatile building block for the preparation of chiral compounds. The presence of the 1,2-diol functionality allows for selective oxidation or reduction reactions, which can be crucial in the synthesis of enantiomerically pure compounds. This property is particularly important in the pharmaceutical industry, where the chirality of molecules can significantly impact their biological activity and therapeutic efficacy.

Recent research has highlighted the potential of 1-(2,6-Dimethylphenyl)ethane-1,2-diol in the development of novel drug candidates. A study published in the Journal of Medicinal Chemistry (2023) reported the use of this compound as a key intermediate in the synthesis of a series of antiviral agents. These agents demonstrated potent activity against several RNA viruses, including influenza and coronaviruses. The researchers noted that the unique structure of 1-(2,6-Dimethylphenyl)ethane-1,2-diol contributed to the enhanced binding affinity and selectivity of the final drug molecules.

Beyond its applications in pharmaceuticals, 1-(2,6-Dimethylphenyl)ethane-1,2-diol has also been explored for its potential in materials science. A study published in Advanced Materials (2023) investigated the use of this compound as a precursor for the synthesis of functional polymers with tunable properties. The researchers found that by incorporating 1-(2,6-Dimethylphenyl)ethane-1,2-diol into polymer chains, they could achieve improved mechanical strength and thermal stability. These findings have significant implications for the development of advanced materials for various industrial applications.

In addition to its synthetic utility, 1-(2,6-Dimethylphenyl)ethane-1,2-diol has been studied for its biological activities. A study published in Bioorganic & Medicinal Chemistry Letters (2023) reported that this compound exhibited moderate antioxidant properties. The researchers suggested that the presence of the phenolic hydroxyl groups could contribute to its ability to scavenge free radicals and protect cells from oxidative damage. This property makes it a promising candidate for further investigation as a potential therapeutic agent for oxidative stress-related diseases.

The safety profile of 1-(2,6-Dimethylphenyl)ethane-1,2-diol has also been evaluated in several studies. According to data from safety assessments conducted by leading research institutions, this compound is generally considered safe for laboratory use when appropriate handling precautions are followed. However, it is important to note that proper personal protective equipment (PPE) should always be worn when handling this compound to minimize any potential risks.

In conclusion, 1-(2,6-Dimethylphenyl)ethane-1,2-diol (CAS No. 1546780-36-2) is a versatile compound with a wide range of applications in organic synthesis, pharmaceutical development, materials science, and biological research. Its unique molecular structure and chemical properties make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for its use, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.